N-[3-chloro-4-(4-ethylpiperazin-1-yl)phenyl]pentanamide

• Molecular Formula: C17H26ClN3O
• Molecular Weight: 323.9 g/mol
• IUPAC Name: N-[3-chloro-4-(4-ethylpiperazin-1-yl)phenyl]pentanamide
• InChI: InChI=1S/C17H26ClN3O/c1-3-5-6-17(22)19-14-7-8-16(15(18)13-14)21-11-9-20(4-2)10-12-21/h7-8,13H,3-6,9-12H2,1-2H3,(H,19,22)
• InChI Key: RZDMKGTYYDJLFK-UHFFFAOYSA-N
• SMILES: CCCCC(=O)NC1=CC(=C(C=C1)N2CCN(CC2)CC)Cl

Description

N-[3-chloro-4-(4-ethylpiperazin-1-yl)phenyl]pentanamide, also known as BMS-986001, is a novel small molecule inhibitor that has been developed for the treatment of various diseases such as cancer, inflammation, and autoimmune disorders. This compound has shown promising results in preclinical studies and has the potential to become a valuable therapeutic agent.

Mechanism of Action

N-[3-chloro-4-(4-ethylpiperazin-1-yl)phenyl]pentanamide exerts its pharmacological effects by selectively inhibiting the activity of specific enzymes and signaling pathways. This compound has been shown to inhibit the activity of protein kinase B (AKT) and mammalian target of rapamycin (mTOR), which are key regulators of cell growth and survival. It also inhibits the activity of Bruton's tyrosine kinase (BTK), which is involved in the regulation of immune responses.
Biochemical and Physiological Effects
N-[3-chloro-4-(4-ethylpiperazin-1-yl)phenyl]pentanamide has been shown to induce apoptosis (programmed cell death) in cancer cells and inhibit the proliferation of immune cells. This compound also has anti-inflammatory effects and has been shown to reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). In addition, N-[3-chloro-4-(4-ethylpiperazin-1-yl)phenyl]pentanamide has been shown to enhance the efficacy of chemotherapy and radiation therapy.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[3-chloro-4-(4-ethylpiperazin-1-yl)phenyl]pentanamide is its selectivity and potency. This compound has been shown to selectively inhibit the activity of specific enzymes and signaling pathways, which makes it a valuable tool for studying the molecular mechanisms of disease. However, one of the limitations of this compound is its poor solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research and development of N-[3-chloro-4-(4-ethylpiperazin-1-yl)phenyl]pentanamide. One direction is to further optimize the synthesis of this compound to improve its solubility and bioavailability. Another direction is to study the efficacy of this compound in combination with other therapeutic agents for the treatment of various diseases. Additionally, future research could focus on identifying biomarkers that can predict the response to N-[3-chloro-4-(4-ethylpiperazin-1-yl)phenyl]pentanamide in different patient populations.

Synthesis Methods

The synthesis of N-[3-chloro-4-(4-ethylpiperazin-1-yl)phenyl]pentanamide involves several steps, including the reaction of 4-(4-ethylpiperazin-1-yl)aniline with 3-chloro-4-nitrobenzoyl chloride, followed by reduction of the nitro group and subsequent coupling with pentanoyl chloride. The final product is obtained after purification by chromatography.

Scientific Research Applications

N-[3-chloro-4-(4-ethylpiperazin-1-yl)phenyl]pentanamide has been extensively studied for its potential therapeutic applications. It has been shown to inhibit the activity of various enzymes and signaling pathways that are involved in the pathogenesis of cancer, inflammation, and autoimmune disorders. This compound has also been studied for its potential to enhance the efficacy of chemotherapy and radiation therapy.